Cas no 90962-63-3 (Isopenillic Acid)

• Product Name: Isopenillic Acid
• CAS No: 90962-63-3
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 4741915
• Update Time: 2025-07-15

Isopenillic Acid Chemical and Physical Properties

Names and Identifiers

• Benzylpenicillin Impurity 16
• 1H-Imidazole-1-acetic acid, 4-carboxy-α-(1-mercapto-1-methylethyl)-2-(phenylmethyl)-, (αS)-
• Isopenillic Acid
• Isopenillic acidQ: What is Isopenillic acid Q: What is the CAS Number of Isopenillic acid

• Inchi： 1S/C16H18N2O4S/c1-16(2,23)13(15(21)22)18-9-11(14(19)20)17-12(18)8-10-6-4-3-5-7-10/h3-7,9,13,23H,8H2,1-2H3,(H,19,20)(H,21,22)/t13-/m0/s1
• InChI Key： QLTUFLACBYWAET-ZDUSSCGKSA-N
• SMILES： [C@H](N1C=C(C(=O)O)N=C1CC1C=CC=CC=1)(C(=O)O)C(S)(C)C

Additional information on Isopenillic Acid

Comprehensive Analysis of Isopenillic Acid (CAS No. 90962-63-3): Properties, Applications, and Research Insights

Isopenillic Acid (CAS No. 90962-63-3) is a bioactive compound garnering significant attention in pharmaceutical and biochemical research. This carboxylic acid derivative, structurally related to penicillins, exhibits unique properties that make it a subject of interest for drug development and microbial studies. With the rise of antibiotic resistance and the search for novel bioactive molecules, Isopenillic Acid has emerged as a potential candidate for addressing modern therapeutic challenges.

The molecular structure of Isopenillic Acid features a β-lactam-like core, which contributes to its biological activity. Researchers have explored its role as a precursor in synthesizing semisynthetic antibiotics and enzyme inhibitors. Recent studies highlight its potential in modulating bacterial cell wall synthesis, a mechanism critical for combating drug-resistant pathogens. This aligns with current global health priorities, such as the WHO's focus on antimicrobial stewardship.

In analytical chemistry, Isopenillic Acid serves as a reference standard for chromatographic methods. Its detection using HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) is crucial for quality control in pharmaceutical manufacturing. The compound's stability under varying pH conditions makes it valuable for formulation development, particularly in oral dosage forms where acid resistance is essential.

Environmental scientists have investigated Isopenillic Acid's biodegradation pathways, addressing growing concerns about pharmaceutical pollution in waterways. Its relatively short environmental half-life compared to traditional antibiotics positions it as an environmentally conscious alternative. This aspect resonates with the increasing demand for green chemistry solutions in the pharmaceutical industry.

The synthesis of Isopenillic Acid typically involves fermentation techniques using specialized fungal strains, followed by precise chemical modifications. Process optimization has become a key research area, with studies focusing on yield improvement through metabolic engineering of production organisms. These advancements support the industry's shift toward sustainable biomanufacturing practices.

From a commercial perspective, Isopenillic Acid finds applications in veterinary medicine and agricultural biotechnology. Its use in animal health products demonstrates efficacy against common livestock pathogens while maintaining favorable safety profiles. Regulatory agencies continue to evaluate its inclusion in veterinary formularies, particularly for treating mastitis in dairy cattle.

Ongoing clinical research explores Isopenillic Acid's potential as an adjuvant therapy. Preliminary data suggests synergistic effects when combined with conventional antibiotics against multidrug-resistant bacteria. This application aligns with current trends in combination therapy development, offering hope for revitalizing existing antibiotic arsenals.

Quality specifications for Isopenillic Acid require rigorous testing for impurities and degradation products. Modern spectroscopic techniques, including NMR and IR spectroscopy, ensure batch-to-batch consistency. These quality control measures meet the stringent requirements of pharmacopeial standards for active pharmaceutical ingredients.

The global market for Isopenillic Acid reflects growing demand from both research institutions and pharmaceutical manufacturers. Market analysts project steady growth, driven by increased R&D investment in novel anti-infectives. Pricing trends indicate premium valuation for high-purity grades used in clinical applications.

Future research directions for Isopenillic Acid include structural optimization to enhance bioavailability and target specificity. Computational chemistry approaches, particularly molecular docking studies, are identifying potential modifications to improve binding affinity to bacterial targets. These innovations may lead to next-generation derivatives with improved therapeutic indices.

Storage and handling protocols for Isopenillic Acid emphasize protection from moisture and extreme temperatures. Standard operating procedures recommend airtight containers with desiccants to maintain stability. These precautions ensure the compound's integrity throughout its shelf life in research laboratories and production facilities.

Patent landscapes reveal ongoing intellectual property activity surrounding Isopenillic Acid derivatives and production methods. Recent filings focus on crystalline forms with improved physicochemical properties, highlighting the compound's commercial potential. This IP activity underscores its value in the competitive pharmaceutical innovation space.

Educational resources increasingly include Isopenillic Acid in curricula covering medicinal chemistry and natural product biosynthesis. Its historical connection to penicillin discovery makes it a valuable case study for understanding structure-activity relationships in β-lactam compounds.

Collaborative research initiatives are investigating Isopenillic Acid's potential in non-antibiotic applications, including anti-inflammatory and immunomodulatory effects. These exploratory studies exemplify the compound's versatility beyond its traditional antimicrobial role, opening new avenues for therapeutic development.